2-(4-{2-oxo-2-[4-(2-pyrazinyl)-1-piperazinyl]ethyl}-1-piperazinyl)pyrimidine

• IUPAC Name: 1-(4-pyrazin-2-ylpiperazin-1-yl)-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C18H24N8O/c27-17(25-12-10-24(11-13-25)16-14-19-4-5-20-16)15-23-6-8-26(9-7-23)18-21-2-1-3-22-18/h1-5,14H,6-13,15H2
• InChI Key: KOLVFXKZTXXRPG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)N2CCN(CC2)C3=NC=CN=C3)C4=NC=CC=N4
• Molecular Formula: C18H24N8O
• Molecular Weight: 368.4 g/mol

Description

2-(4-{2-oxo-2-[4-(2-pyrazinyl)-1-piperazinyl]ethyl}-1-piperazinyl)pyrimidine, also known as OP4 or VUF-6002, is a chemical compound that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(4-{2-oxo-2-[4-(2-pyrazinyl)-1-piperazinyl]ethyl}-1-piperazinyl)pyrimidine is not fully understood, but it is thought to involve the modulation of various neurotransmitter systems, including dopamine, glutamate, and GABA. This compound has also been shown to activate the cannabinoid receptor CB1, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the reduction of oxidative stress, and the inhibition of apoptosis. It has also been shown to increase the expression of neurotrophic factors, which promote the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-{2-oxo-2-[4-(2-pyrazinyl)-1-piperazinyl]ethyl}-1-piperazinyl)pyrimidine in lab experiments is its high potency and selectivity for its target receptors. However, its complex synthesis method and relatively low solubility in aqueous solutions can pose challenges for experimental design and interpretation.

Future Directions

Future research on 2-(4-{2-oxo-2-[4-(2-pyrazinyl)-1-piperazinyl]ethyl}-1-piperazinyl)pyrimidine could focus on further elucidating its mechanism of action and exploring its potential therapeutic applications in a range of neurological disorders. Other potential directions for research could include the development of more efficient and scalable synthesis methods, as well as the optimization of its pharmacokinetic properties for clinical use.

Synthesis Methods

The synthesis of 2-(4-{2-oxo-2-[4-(2-pyrazinyl)-1-piperazinyl]ethyl}-1-piperazinyl)pyrimidine involves the reaction of 2-chloro-4-nitropyrimidine with 4-(2-pyrazinyl)-1-piperazine carboxylic acid, followed by reduction with sodium borohydride and subsequent acylation with 2-oxo-2-[4-(2-pyrazinyl)-1-piperazinyl]ethyl chloride. The final product is obtained through purification by column chromatography.

Scientific Research Applications

2-(4-{2-oxo-2-[4-(2-pyrazinyl)-1-piperazinyl]ethyl}-1-piperazinyl)pyrimidine has been studied extensively for its potential therapeutic applications, particularly in the treatment of neurological disorders. It has been shown to have neuroprotective effects in animal models of Parkinson's disease and stroke. This compound also has potential as a modulator of the endocannabinoid system, which is involved in the regulation of pain, appetite, and mood.